Cas no 219528-42-4 (N1-(3-Chloro-4-methylphenyl)-3-amino-3-hydroxyiminopropanamide)

• Product Name: N1-(3-Chloro-4-methylphenyl)-3-amino-3-hydroxyiminopropanamide
• CAS No: 219528-42-4
• MF: C₁₀H₁₂ClN₃O₂
• MW: 241.674180984497
• CID: 243638
• PubChem ID: 9583052
• Update Time: 2025-11-06

N1-(3-Chloro-4-methylphenyl)-3-amino-3-hydroxyiminopropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(3-chloro-4-methylphenyl)-3-(hydroxyamino)-3-imino-
• (3Z)-3-AMINO-N-(3-CHLORO-4-METHYLPHENYL)-3-(HYDROXYIMINO)PROPANAMIDE
• N1-(3-Chloro-4-Methylphenyl)-3-aMino-3-hydroxyiMinopanaMide
• N1-(3-chloro-4-methylphenyl)-3-amino-3-hydroxyiminopropanamide
• QAYBBLNEYRUEHH-UHFFFAOYSA-N
• MFCD00116960
• 219528-42-4
• CCG-233603
• MLS000833674
• (3Z)-3-amino-N-(3-chloro-4-methylphenyl)-3-hydroxyiminopropanamide
• HMS2783N15
• 3-amino-N-(3-chloro-4-methylphenyl)-3-(hydroxyimino)propanamide
• AKOS005621498
• SMR000457195
• J-523370
• CHEMBL1468606
• Propanamide, 3-amino-N-(3-chloro-4-methylphenyl)-3-(hydroxyimino)-
• HMS545E07
• N1-(3-Chloro-4-methylphenyl)-3-amino-3-hydroxyiminopropanamide

• Inchi： 1S/C10H12ClN3O2/c1-6-2-3-7(4-8(6)11)13-10(15)5-9(12)14-16/h2-4,16H,5H2,1H3,(H2,12,14)(H,13,15)
• InChI Key： QAYBBLNEYRUEHH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(C/C(=N/O)/N)=O

Computed Properties

• Exact Mass: 241.06200
• Monoisotopic Mass: 241.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 87.71000
• LogP: 2.49670

N1-(3-Chloro-4-methylphenyl)-3-amino-3-hydroxyiminopropanamide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N1-(3-Chloro-4-methylphenyl)-3-amino-3-hydroxyiminopropanamide

Comprehensive Overview of N1-(3-Chloro-4-methylphenyl)-3-amino-3-hydroxyiminopropanamide (CAS No. 219528-42-4)

N1-(3-Chloro-4-methylphenyl)-3-amino-3-hydroxyiminopropanamide (CAS No. 219528-42-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name or CAS number, is a derivative of hydroxyimino and chloromethylphenyl groups, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in the synthesis of more complex molecules, especially those targeting enzyme inhibition and receptor modulation.

In recent years, the demand for N1-(3-Chloro-4-methylphenyl)-3-amino-3-hydroxyiminopropanamide has increased, driven by its relevance in drug discovery and development. The compound's hydroxyimino moiety is a critical functional group that enables it to participate in various chemical reactions, making it valuable for creating novel therapeutic agents. With the rise of precision medicine and targeted therapies, this compound is being explored for its potential in designing inhibitors for specific biological pathways. Its chloromethylphenyl component also adds to its versatility, allowing for further derivatization to enhance bioavailability or selectivity.

One of the most frequently searched questions related to CAS No. 219528-42-4 is its solubility and stability under different conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, which is advantageous for laboratory applications. Stability tests suggest that it remains intact under standard storage conditions, though prolonged exposure to light or moisture should be avoided. These properties make it a reliable candidate for further research, particularly in high-throughput screening and combinatorial chemistry.

The synthesis of N1-(3-Chloro-4-methylphenyl)-3-amino-3-hydroxyiminopropanamide involves multi-step organic reactions, often starting from readily available precursors like 3-chloro-4-methylaniline. The process typically includes condensation, oxidation, and purification steps to achieve high yields and purity. Researchers are continually optimizing these methods to improve efficiency and reduce environmental impact, aligning with the growing emphasis on green chemistry and sustainable practices. This focus on eco-friendly synthesis has become a hot topic in the scientific community, as industries strive to minimize waste and energy consumption.

Another area of interest is the compound's potential role in antibacterial and antifungal applications. Preliminary studies suggest that derivatives of N1-(3-Chloro-4-methylphenyl)-3-amino-3-hydroxyiminopropanamide may exhibit activity against certain microbial strains, though further in vivo testing is required to confirm efficacy and safety. This aligns with the global push to address antibiotic resistance, a pressing issue in modern healthcare. As such, this compound is being studied alongside other novel agents to identify new mechanisms of action against resistant pathogens.

From a commercial perspective, CAS No. 219528-42-4 is primarily supplied by specialty chemical manufacturers catering to research institutions and pharmaceutical companies. Pricing and availability can vary depending on scale and purity requirements, with many suppliers offering custom synthesis services. The compound's niche application means it is often produced in limited quantities, but demand is expected to grow as its therapeutic potential becomes clearer. Researchers and procurement specialists frequently search for reliable suppliers, emphasizing the need for transparency in quality control and documentation.

In conclusion, N1-(3-Chloro-4-methylphenyl)-3-amino-3-hydroxyiminopropanamide (CAS No. 219528-42-4) represents a promising area of study in medicinal chemistry and drug development. Its unique structural features, combined with its potential applications in targeted therapy and antimicrobial research, make it a compound of significant interest. As scientific advancements continue, this molecule may play a pivotal role in addressing some of the most challenging health issues of our time, from drug-resistant infections to personalized treatment strategies.